2-(3-fluorobenzamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[(3-fluorobenzoyl)amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C13H11FN2O2S/c1-15-12(18)10-5-6-19-13(10)16-11(17)8-3-2-4-9(14)7-8/h2-7H,1H3,(H,15,18)(H,16,17)
• InChI Key: IPYPFCZHNASNST-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C13H11FN2O2S
• Molecular Weight: 278.30 g/mol

Description

2-(3-fluorobenzamido)-N-methylthiophene-3-carboxamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is also known as FBMTC and has a molecular formula of C14H12FN2O2S. In

Scientific Research Applications

Anticancer Activity

Research on similar compounds reveals a promising avenue in anticancer activity. For instance, coumarin-3-carboxamide derivatives, which share a functional resemblance, have shown potential in inhibiting the growth of cancer cells. Studies demonstrated that certain derivatives exhibited significant potency against HepG2 (liver cancer) and HeLa (cervical cancer) cell lines, with minimal cytotoxicity towards normal cells (Phutdhawong et al., 2021). Similarly, a dianilinopyrimidine compound featuring the 2-(3-fluorobenzamido)-N-methylthiophene-3-carboxamide moiety demonstrated higher anti-tumor activities than Gefitinib, a known anticancer drug, across various cancer cell lines, highlighting the critical role of the fluorobenzamido and thiophene carboxamide functionalities in cancer inhibition (Yan et al., 2022).

Crystal Structure and Conformational Analysis

The structural elucidation and conformational preferences of related compounds, such as N-(arylsulfonyl)-4-fluorobenzamides, have been explored through crystallographic studies and computational analysis. These investigations provide valuable insights into the molecular geometry, bonding interactions, and the impact of substituents on the overall conformation, which are critical for understanding the reactivity and biological activity of these molecules (Suchetan et al., 2016). Additionally, studies on furan- and thiophene-based arylamides have quantified differences in conformational rigidity and demonstrated the effects of intramolecular hydrogen bonding on molecule conformations, which could influence the biological activity and drug design strategies involving similar compounds (Galan et al., 2013).

Photophysical Properties

The exploration of photophysical properties in structurally similar compounds, such as carboxamides with fluorescent characteristics, has opened new avenues in developing fluorescent probes and materials for optical applications. Studies have shown that certain carboxamide derivatives exhibit significant fluorescence upon interaction with specific ions or under certain conditions, suggesting their potential use in sensing, imaging, and material science applications (Patil et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cyclin-dependent kinase 2 (cdk2) and akt/protein kinase b (pkb) .

Mode of Action

It’s likely that it interacts with its targets by binding to the active site, thereby inhibiting the function of the target proteins .

Biochemical Pathways

Given its potential targets, it may influence cell cycle regulation and signal transduction pathways .

Pharmacokinetics

In silico studies predict that similar compounds have good drug-like and pharmacokinetic properties .

Result of Action

The compound’s action results in the inhibition of cell proliferation, as suggested by the cytotoxic activity of similar compounds against various human tumor cell lines . The cytotoxic activity of these compounds is suggested to occur via apoptosis .